Cas no 1094435-44-5 (4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene)
4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene Chemical and Physical Properties
Names and Identifiers
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- 4-bromo-1-(3-bromopropoxy)-2-fluorobenzene
- AM86296
- 4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene
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- Inchi: 1S/C9H9Br2FO/c10-4-1-5-13-9-3-2-7(11)6-8(9)12/h2-3,6H,1,4-5H2
- InChI Key: MKCNZOJQBCACMC-UHFFFAOYSA-N
- SMILES: BrCCCOC1C=CC(=CC=1F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 146
- Topological Polar Surface Area: 9.2
4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B011723-250mg |
4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene |
1094435-44-5 | 250mg |
$ 280.00 | 2022-06-07 | ||
| TRC | B011723-500mg |
4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene |
1094435-44-5 | 500mg |
$ 465.00 | 2022-06-07 |
4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene
Comprehensive Overview of 4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene (CAS No. 1094435-44-5)
4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene (CAS No. 1094435-44-5) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates and organic synthesis. Its molecular structure, featuring bromine and fluorine substituents, offers unique reactivity, making it valuable for cross-coupling reactions and agrochemical applications. Researchers frequently search for "synthesis of 4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene" or "CAS 1094435-44-5 applications," reflecting its industrial relevance. This article explores its properties, synthetic routes, and emerging trends in sustainable chemistry.
The compound's dual bromine functionality enables selective modifications, aligning with the growing demand for green chemistry and atom-economical reactions. Recent studies highlight its role in developing OLED materials and bioconjugation techniques, addressing queries like "how to purify 4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene." Analytical methods such as HPLC and NMR ensure high purity (>98%), critical for sensitive applications like fluorescent probes.
With the rise of AI-driven drug discovery, 1094435-44-5 has gained attention as a building block for kinase inhibitors. Patent analyses reveal its use in anticancer drug candidates, answering searches like "4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene safety data." Regulatory-compliant handling protocols are emphasized, though it remains non-listed under controlled substances. Innovations in microwave-assisted synthesis further enhance its accessibility.
Environmental concerns drive interest in "biodegradable derivatives of halogenated benzenes." While 4-Bromo-1-(3-bromopropoxy)-2-fluorobenzene exhibits moderate persistence, advancements in catalytic degradation mitigate ecological risks. Its logP value (∼3.2) and thermal stability (decomposes at 240°C) are frequently cited in QSAR modeling studies, catering to computational chemists.
In material science, this compound aids in designing liquid crystals and polymeric coatings, responding to queries like "CAS 1094435-44-5 suppliers." Global suppliers optimize bulk-scale production via Pd-catalyzed etherification, ensuring cost-efficiency. Future research may explore its electrochemical properties for energy storage applications, a trending topic in renewable energy forums.
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